Cas no 894779-76-1 (4-Fluoro-2-formylbenzonitrile)

4-Fluoro-2-formylbenzonitrile structure

Product Name:4-Fluoro-2-formylbenzonitrile

CAS No:894779-76-1

MF:C₈H₄FNO

MW:149.121865272522

MDL:MFCD16619724

CID:1016434

PubChem ID:46911814

Update Time:2025-09-20

4-Fluoro-2-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-2-formylbenzonitrile
- 2-CYANO-5-FLUOROBENZALDEHYDE
- PubChem17012
- 4-fluoro-2-formyl benzonitrile
- AEQJKMYNEQTXMS-UHFFFAOYSA-N
- CL8275
- 4811AC
- AM84038
- 4-Fluoro-2-formylbenzonitrile (ACI)
- DS-15865
- DB-011010
- SCHEMBL1956935
- AKOS015890465
- SY037458
- CS-W019338
- 894779-76-1
- MFCD16619724
- DTXSID90677240
- MDL： MFCD16619724
- Inchi： 1S/C8H4FNO/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,5H
- InChI Key： AEQJKMYNEQTXMS-UHFFFAOYSA-N
- SMILES： N#CC1C(C=O)=CC(F)=CC=1

Computed Properties

Exact Mass: 149.027691913g/mol
Monoisotopic Mass: 149.027691913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.9
XLogP3: 1.2

4-Fluoro-2-formylbenzonitrile Pricemore >>

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Alichem	A014000351-250mg	2-Cyano-5-fluorobenzaldehyde	894779-76-1	97%	250mg	$499.20	2023-08-31
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TRC	F401668-10mg	4-Fluoro-2-formylbenzonitrile	894779-76-1		10mg	$ 50.00	2022-06-05
TRC	F401668-50mg	4-Fluoro-2-formylbenzonitrile	894779-76-1		50mg	$ 65.00	2022-06-05
TRC	F401668-100mg	4-Fluoro-2-formylbenzonitrile	894779-76-1		100mg	$ 80.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WY356-200mg	4-Fluoro-2-formylbenzonitrile	894779-76-1	97%	200mg	111.0CNY	2021-07-14

4-Fluoro-2-formylbenzonitrile Production Method

Production Method 1

36282-26-5

894779-76-1

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; 3 h, -30 °C
1.2 -30 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 20 min

Reference

: The first organocatalytic asymmetric synthesis of 3-substituted isoindolinones

More, Vijaykumar; Rohlmann, Renate; Mancheno, Olga Garcia; Petronzi, Carmen; Palombi, Laura; et al, RSC Advances, 2012, 2(9), 3592-3595

Production Method 2

1485536-93-3

894779-76-1

Reaction Conditions

1.1 Reagents: Silver nitrate Solvents: Diethyl ether , Acetonitrile ; 20 min, reflux; reflux → rt

Reference

: Enantioselective Synthesis of 2,3-Disubstituted Indanones via Pd-Catalyzed Intramolecular Asymmetric Allylic Alkylation of Ketones

Li, Xiao-Hui; Zheng, Bao-Hui; Ding, Chang-Hua; Hou, Xue-Long, Organic Letters, 2013, 15(23), 6086-6089

Production Method 3

1485536-93-3

894779-76-1

Reaction Conditions

1.1 Reagents: Silver nitrate Solvents: Acetonitrile , Water ; 1 h, 90 °C

Reference

: Enantioselective Synthesis of Spiro Chroman-Isoindolinones via Formal (4+2) Cycloaddition of In Situ-Generated ortho-Quinone Methides with 3-Methylene Isoindolinones

Wang, Tao ; Huang, Bo; Wang, You-Qing, Advanced Synthesis & Catalysis, 2022, 364(15), 2596-2605